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Compound of Interest

Compound Name: 4-Amino-1-naphthol hydrochloride

Cat. No.: B167243

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Amino-1-naphthol hydrochloride (CAS No: 5959-56-8), a compound of interest in various
research and development applications, including in the synthesis of dyes and as an
intermediate in organic synthesis.[1][2][3] This document outlines key physical data, details
experimental protocols for their determination, and presents a relevant synthesis pathway.

Core Physical Properties

The physical characteristics of a compound are critical for its handling, formulation, and
application in research and drug development. A summary of the key physical properties of 4-
Amino-1-naphthol hydrochloride is presented below.
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Property Value
Molecular Formula C10H9sNO-HCI
Molecular Weight 195.65 g/mol
Melting Point 273 °C (decomposes)
White to light beige, gray, brown to purple, or
Appearance . . .
pink to gray crystalline solid/powder
. Soluble in water, alcohol, and methanol; poorly
Solubility

soluble in ethanol; insoluble in diethyl ether

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail standardized methodologies for measuring the melting point and
solubility of 4-Amino-1-naphthol hydrochloride.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity.[4] For 4-Amino-1-
naphthol hydrochloride, a precise determination of its melting point, which is accompanied by
decomposition, is crucial.

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid phase. For pure crystalline compounds, this transition occurs over a narrow
temperature range. Impurities typically depress and broaden the melting point range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
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e Spatula
Procedure:

o Sample Preparation: A small amount of finely powdered 4-Amino-1-naphthol
hydrochloride is introduced into a capillary tube, which is then tapped gently to pack the
sample to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb to ensure accurate temperature reading.

e Heating: The sample is heated at a steady and slow rate, approximately 1-2 °C per minute,
as the temperature approaches the expected melting point.

o Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded. This range is reported as the melting point. Given that 4-Amino-1-naphthol
hydrochloride decomposes, the temperature at which decomposition begins (e.g.,
darkening of the sample) should also be noted.[4][5][6]

Solubility Determination

Understanding the solubility of 4-Amino-1-naphthol hydrochloride in various solvents is
essential for its use in solution-based reactions, formulations, and analytical methods.

Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a
given temperature to form a saturated solution.

Apparatus:

Analytical balance

Vials or test tubes with closures

Constant temperature bath or shaker

Filtration apparatus (e.g., syringe filters)
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o Analytical instrumentation for concentration measurement (e.g., UV-Vis spectrophotometer
or HPLC)

Procedure:

o Preparation of Supersaturated Solutions: An excess amount of 4-Amino-1-naphthol
hydrochloride is added to a known volume of the solvent (e.g., water, ethanol, methanol) in
a vial.

» Equilibration: The vials are sealed and agitated in a constant temperature bath for a sufficient
period (typically 24-48 hours) to ensure equilibrium is reached.

» Phase Separation: The undissolved solid is separated from the solution by filtration or
centrifugation. It is critical to avoid any temperature changes during this step that could alter
the solubility.

o Concentration Analysis: The concentration of 4-Amino-1-naphthol hydrochloride in the
clear, saturated solution is determined using a validated analytical method, such as UV-Vis
spectroscopy or High-Performance Liquid Chromatography (HPLC). The analysis should be
performed on accurately diluted aliquots of the saturated solution.

Synthesis Pathway

4-Amino-1-naphthol hydrochloride can be synthesized from 4-(phenylazo)-1-naphthol.[7] A
simplified representation of a common synthesis route is provided below. The usual method for
preparing 1,4-aminonaphthol has been from a-naphthol through an azo dye, which is then
reduced.[8]
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Caption: Synthesis of 4-Amino-1-naphthol hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167243#4-amino-1-naphthol-hydrochloride-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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